Cas no 109943-70-6 (2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl-)

• Product Name: 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl-
• CAS No: 109943-70-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1189361
• PubChem ID: 3486621
• Update Time: 2025-10-12

2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl-
• 3-(2-aminoethyl)-1-methyl-3H-indol-2-one
• 3-(2-AMINOETHYL)-1-METHYL-2,3-DIHYDRO-1H-INDOL-2-ONE
• AKOS000138095
• EN300-374815
• STL565311
• SCHEMBL16822181
• 3-(2-Aminoethyl)-1-methylindolin-2-one
• 109943-70-6
• VATRUKMROZDIMO-UHFFFAOYSA-N
• DTXSID60392938
• Oprea1_656318
• 3-(2-Aminoethyl)-1-methyl-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C11H14N2O/c1-13-10-5-3-2-4-8(10)9(6-7-12)11(13)14/h2-5,9H,6-7,12H2,1H3
• InChI Key： VATRUKMROZDIMO-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl-

Recent Advances in the Study of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- (CAS: 109943-70-6)

The compound 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- (CAS: 109943-70-6) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its indole core structure and aminoethyl side chain, has been the subject of numerous studies aimed at elucidating its biological activity, pharmacological properties, and therapeutic potential. In this research briefing, we provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

Recent studies have highlighted the role of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- as a versatile scaffold for the development of novel bioactive molecules. Its structural features make it an attractive candidate for targeting various biological pathways, including those involved in neurological disorders, cancer, and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes implicated in cancer progression. The study utilized advanced computational modeling and high-throughput screening to identify the most promising derivatives, paving the way for further preclinical evaluation.

In addition to its potential as a kinase inhibitor, 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- has also been investigated for its neuroprotective properties. A recent publication in Neuropharmacology reported that this compound can modulate the activity of neurotransmitter receptors, particularly those involved in glutamatergic signaling. The findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of glutamatergic transmission is a key pathological feature. The study employed a combination of in vitro and in vivo models to validate these effects, providing robust evidence for further development.

The synthesis and optimization of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale production and further studies. The authors utilized green chemistry principles to minimize environmental impact, highlighting the growing emphasis on sustainability in medicinal chemistry. This advancement is particularly significant given the increasing demand for efficient and scalable synthetic methods in drug discovery.

Looking ahead, the potential applications of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- are vast and multifaceted. Ongoing research is exploring its utility in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance. Furthermore, its unique chemical structure offers opportunities for further derivatization, enabling the development of next-generation therapeutics with improved selectivity and reduced side effects. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing our understanding of disease mechanisms and identifying new treatment modalities.

In conclusion, the latest research on 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-1-methyl- (CAS: 109943-70-6) underscores its significance as a promising candidate for drug discovery and development. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for addressing unmet medical needs. Future studies will undoubtedly shed more light on its full potential, paving the way for innovative therapeutic interventions.